Cas no 22581-72-2 (4-(methylthio)pyridine)

4-(Methylthio)pyridine is a sulfur-containing heterocyclic compound featuring a pyridine core substituted with a methylthio group at the 4-position. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The methylthio group enhances nucleophilic properties, facilitating further functionalization, while the pyridine ring contributes to stability and coordination potential. Its distinct electronic characteristics also make it useful in ligand design and catalysis. The compound is typically handled under inert conditions due to its sensitivity to oxidation. High purity grades are available to meet stringent research and industrial requirements.

4-(methylthio)pyridine structure

Product Name:4-(methylthio)pyridine

CAS No:22581-72-2

MF:C₆H₇NS

MW:125.191479921341

MDL:MFCD00234208

CID:259792

PubChem ID:140938

Update Time:2025-10-09

4-(methylthio)pyridine Chemical and Physical Properties

Names and Identifiers

- Pyridine,4-(methylthio)-
- 4-(Methylthio)pyridine
- 4-(Methylsulfanyl)pyridine
- BCP32902
- NSC75094
- 98S9492322
- DTXSID00177105
- gamma-(Methylthio)pyridine
- AKOS030234394
- 4-Methylthiopyridine
- EX-A3310
- 4-methylsulfanylpyridine
- 4-(Methylsulfanyl)pyridine #
- NSC 75094
- CS-0245219
- Z1376456468
- 4-methylsulfanyl-pyridine
- 4-Methylsulfanylpyridine;Pyridine, 4-(methylthio)-
- F87925
- NSC-75094
- 4-Pyridyl methyl sulfide
- SCHEMBL272575
- 22581-72-2
- EN300-301647
- Pyridine, 4-(methylthio)-
- Pyridine, 4-(methylthio)- (6CI,8CI,9CI)
- Pyridine, 4-methylthio
- InChI=1/C6H7NS/c1-8-6-2-4-7-5-3-6/h2-5H,1H
- AC-907/25004558
- pyridine, 4-methylthio-
- DTXCID8099596
- 4-(methylthio)pyridine
- MDL： MFCD00234208
- Inchi： 1S/C6H7NS/c1-8-6-2-4-7-5-3-6/h2-5H,1H3
- InChI Key： XCHSSZMKKXPBAI-UHFFFAOYSA-N
- SMILES： S(C)C1C=CN=CC=1

Computed Properties

Exact Mass: 125.03001
Monoisotopic Mass: 125.02992040g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 59.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 38.2Å²

Experimental Properties

PSA: 12.89

4-(methylthio)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B101306-25mg	4-(methylthio)pyridine	22581-72-2		25mg	$ 75.00	2023-04-19
TRC	B101306-50mg	4-(methylthio)pyridine	22581-72-2		50mg	$ 110.00	2023-04-19
TRC	B101306-250mg	4-(methylthio)pyridine	22581-72-2		250mg	$ 368.00	2023-04-19
Matrix Scientific	131506-5g	4-(Methylthio)pyridine, 97%	22581-72-2	97%	5g	$591.00	2023-09-07
Matrix Scientific	131506-25g	4-(Methylthio)pyridine, 97%	22581-72-2	97%	25g	$1772.00	2023-09-07
eNovation Chemicals LLC	Y1219648-3g	4-(methylsulfanyl)pyridine	22581-72-2	95%	3g	$565	2024-07-28
eNovation Chemicals LLC	Y1219648-50g	4-(methylsulfanyl)pyridine	22581-72-2	95%	50g	$2680	2024-07-28
eNovation Chemicals LLC	Y1219648-100g	4-(methylsulfanyl)pyridine	22581-72-2	95%	100g	$4585	2024-07-28
Enamine	EN300-301647-0.05g	4-(methylsulfanyl)pyridine	22581-72-2	95.0%	0.05g	$51.0	2025-03-19
Enamine	EN300-301647-0.1g	4-(methylsulfanyl)pyridine	22581-72-2	95.0%	0.1g	$77.0	2025-03-19